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Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Bromo-2-propanol (CsH7BrO) is a halogenated secondary alcohol with significant
applications as an intermediate in organic synthesis, particularly in the pharmaceutical and
specialty chemical industries.[1][2] Its utility in reaction chemistry is profoundly influenced by its
solubility in various media. A comprehensive understanding of its solubility profile in both
agueous and organic solvents is critical for optimizing reaction conditions, designing
purification strategies, and developing formulations.

This technical guide provides a detailed overview of the solubility of 1-Bromo-2-propanol. It
summarizes available quantitative and qualitative solubility data, outlines a detailed
experimental protocol for precise solubility determination, and presents logical models to
explain its solubility characteristics based on its molecular structure.

Physicochemical Properties and Solubility Profile

The solubility of 1-Bromo-2-propanol is governed by its molecular structure, which features
both polar and non-polar characteristics. The presence of a hydroxyl (-OH) group allows for
hydrogen bonding, making it soluble in polar solvents like water. Concurrently, the propyl
hydrocarbon backbone provides a non-polar character, facilitating dissolution in organic
solvents. The principle of "like dissolves like" is fundamental to understanding its behavior.[3][4]
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Quantitative Solubility Data

Specific quantitative solubility data for 1-Bromo-2-propanol in a wide range of organic
solvents is not extensively reported in publicly available literature. However, its solubility in
water has been documented. The data is summarized in the table below.

Chemical o
Solvent Temperature Solubility Reference
Formula
Water H20 72°F (22.2°C) >100 mg/mL [1][5]
Miscible
Ethanol C2HsOH -
(Predicted)
Miscible
Methanol CHsOH - )
(Predicted)
Soluble /
Acetone Cs3HeO - Miscible [4]
(Predicted)
Soluble /
Diethyl Ether (C2H5)20 - Miscible [6]
(Predicted)

Note: Solubility in organic solvents is largely predicted based on the behavior of structurally
similar compounds like 1-bromopropane and short-chain alcohols.[4][6] Experimental
verification is recommended for applications requiring precise values.

Factors Influencing Solubility

The molecular structure of 1-Bromo-2-propanol is amphiphilic, containing both a hydrophilic
(water-loving) head and a lipophilic (oil-loving) tail. This duality dictates its solubility across
different solvent classes.
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Molecular Structure of 1-Bromo-2-propanol

——p-—————---1 CH3-CH(OH)-CH2Br f—————-—~~- -
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1. Preparation
Add excess 1-Bromo-2-propanol
to a known volume of solvent.

:

2. Equilibration
Agitate at constant temperature
(e.g., 24-72 hours).

:

3. Phase Separation
Centrifuge to sediment
excess solute.

:

4. Sampling & Filtration
Withdraw supernatant and filter
through a 0.22 um syringe filter.

5. Quantification
Analyze solute concentration
(e.g., via GC or HPLC).

:

6. Data Reporting
Calculate and report solubility
(e.g., in mg/mL).

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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